Cas no 2877706-05-1 (4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine)

• Product Name: 4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine
• CAS No: 2877706-05-1
• MF: C₁₇H₂₀BrClN₆O
• MW: 439.737300872803
• CID: 5331300
• PubChem ID: 165434168
• Update Time: 2025-06-14

4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• F6790-0836
• 4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine
• 2877706-05-1
• AKOS040873285
• 4-[6-[4-(5-Bromo-3-chloro-2-pyridinyl)-1-piperazinyl]-3-pyridazinyl]morpholine

• Inchi： 1S/C17H20BrClN6O/c18-13-11-14(19)17(20-12-13)25-5-3-23(4-6-25)15-1-2-16(22-21-15)24-7-9-26-10-8-24/h1-2,11-12H,3-10H2
• InChI Key： KCGUTUMCQPKSDV-UHFFFAOYSA-N
• SMILES： N1(C2=NN=C(N3CCN(C4=NC=C(Br)C=C4Cl)CC3)C=C2)CCOCC1

Computed Properties

• Exact Mass: 438.05705g/mol
• Monoisotopic Mass: 438.05705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.526±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 668.3±55.0 °C(Predicted)
• pka: 6.68±0.10(Predicted)

Additional information on 4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine

Comprehensive Overview of 4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine (CAS No. 2877706-05-1)

The compound 4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine (CAS No. 2877706-05-1) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This molecule features a pyridazine core linked to a morpholine moiety and a piperazine ring substituted with a 5-bromo-3-chloropyridin-2-yl group. Such intricate architecture makes it a valuable candidate for drug discovery and material science.

In the context of modern drug development, researchers are increasingly focusing on heterocyclic compounds like 4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine due to their ability to interact with biological targets. The presence of both halogen atoms (bromine and chlorine) and nitrogen-rich rings enhances its binding affinity to enzymes and receptors, making it a promising scaffold for designing kinase inhibitors or GPCR modulators. Recent studies highlight its relevance in addressing neurodegenerative diseases and cancer therapeutics, aligning with the growing demand for novel treatments in these areas.

From a synthetic chemistry perspective, the compound's CAS No. 2877706-05-1 serves as a critical identifier for researchers sourcing high-purity materials. Its synthesis often involves multi-step reactions, including cross-coupling and cyclization techniques, which are topics of interest in organic chemistry forums. Laboratories specializing in custom synthesis frequently encounter queries about optimizing yields or scaling up production, reflecting the compound's niche but expanding market.

Another trending application of 4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine lies in agrochemical innovation. With the global push toward sustainable farming, compounds exhibiting pesticidal or herbicidal activity are under scrutiny. The halogenated pyridine segment in this molecule may contribute to its efficacy in pest control, a subject frequently searched by agrochemical researchers exploring alternatives to traditional pesticides.

The compound's physicochemical properties, such as solubility, stability, and bioavailability, are also hot topics in pharmacokinetic studies. Computational chemists often model its ADME profiles (Absorption, Distribution, Metabolism, Excretion) to predict its behavior in biological systems. Such analyses are crucial for reducing late-stage drug attrition, a challenge widely discussed in pharmaceutical conferences.

In summary, 4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyridazin-3-yl}morpholine (CAS No. 2877706-05-1) represents a versatile chemical tool with cross-disciplinary relevance. Its integration into high-throughput screening libraries and structure-activity relationship (SAR) studies underscores its potential to address unmet medical and agricultural needs. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics and agrochemicals.